![molecular formula C10H13NO2S B1485718 (3R,4R)-4-[(2-aminophenyl)sulfanyl]oxolan-3-ol CAS No. 2165802-40-2](/img/structure/B1485718.png)
(3R,4R)-4-[(2-aminophenyl)sulfanyl]oxolan-3-ol
Overview
Description
(3R,4R)-4-[(2-aminophenyl)sulfanyl]oxolan-3-ol, or (3R,4R)-4-APSO, is an organic compound that has been studied for its potential applications in a wide range of scientific research fields. This compound is a member of the oxolan-3-ol family and contains a sulfanyl group attached to a 2-aminophenyl moiety. It is an important intermediate in the synthesis of pharmaceuticals and other compounds. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of (3R,4R)-4-APSO are discussed in
Scientific Research Applications
((3R,4R)-4-[(2-aminophenyl)sulfanyl]oxolan-3-ol)-4-APSO has been used as an intermediate in the synthesis of several pharmaceuticals, including certain antibiotics and anti-inflammatory agents. It has also been used in the synthesis of other compounds, such as dyes and pigments. In addition, (this compound)-4-APSO has been studied for its potential applications in the field of biocatalysis, where it has been used as a substrate for the synthesis of chiral compounds.
Mechanism of Action
The mechanism of action of ((3R,4R)-4-[(2-aminophenyl)sulfanyl]oxolan-3-ol)-4-APSO is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as proteases, which are involved in the breakdown of proteins. It is also believed that (this compound)-4-APSO may act as an agonist of certain receptors, such as G-protein coupled receptors, which are involved in the regulation of cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of (this compound)-4-APSO are not yet fully understood. However, it is believed that the compound may have anti-inflammatory, anti-bacterial, and anti-fungal properties. In addition, (this compound)-4-APSO may have an effect on the metabolism of certain molecules, such as fatty acids and cholesterol.
Advantages and Limitations for Lab Experiments
The advantages of using ((3R,4R)-4-[(2-aminophenyl)sulfanyl]oxolan-3-ol)-4-APSO in lab experiments include its availability from a variety of sources, its relatively low cost, and its relatively low toxicity. The main limitation of using (this compound)-4-APSO in lab experiments is its instability in solution, which can lead to the formation of byproducts.
Future Directions
The potential future directions for ((3R,4R)-4-[(2-aminophenyl)sulfanyl]oxolan-3-ol)-4-APSO include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in biocatalysis. In addition, further research into the synthesis of (this compound)-4-APSO and its derivatives could lead to the development of new pharmaceuticals and other compounds. Finally, further research into the stability of (this compound)-4-APSO in solution could lead to improved methods for its storage and use in lab experiments.
properties
IUPAC Name |
(3R,4R)-4-(2-aminophenyl)sulfanyloxolan-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2S/c11-7-3-1-2-4-9(7)14-10-6-13-5-8(10)12/h1-4,8,10,12H,5-6,11H2/t8-,10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POBDATDCVVPVJP-PSASIEDQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CO1)SC2=CC=CC=C2N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](CO1)SC2=CC=CC=C2N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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